Cas no 35727-45-8 (1ref-Methyl-1-vinyl-2cis-isopropenyl-3cis-hydroxy-4cis-isopropyl-cyclohexan)

• Product Name: 1ref-Methyl-1-vinyl-2cis-isopropenyl-3cis-hydroxy-4cis-isopropyl-cyclohexan
• CAS No: 35727-45-8
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 2004778
• PubChem ID: 101316861
• Update Time: 2025-04-21

1ref-Methyl-1-vinyl-2cis-isopropenyl-3cis-hydroxy-4cis-isopropyl-cyclohexan Chemical and Physical Properties

Names and Identifiers

• 1ref-Methyl-1-vinyl-2cis-isopropenyl-3cis-hydroxy-4cis-isopropyl-cyclohexan
• Shyobunol
• (1R)-3α-Vinyl-3-methyl-2β-(1-methylvinyl)-6β-isopropylcyclohexan-1β-ol
• [1R-(1alpha,2alpha,3beta,6alpha)]-3-Mthenyl-3-methyl-2-(1-methylethenyl)-6-(1-methylethyl)-cyclohexanol
• RBH74ML2WZ
• Cyclohexanol, 3-ethenyl-3-methyl-2-(1-methylethenyl)-6-(1-methylethyl)-, [1R-(1alpha,2alpha,3beta,6alpha)]-
• 35727-45-8
• Cyclohexanol, 3-ethenyl-3-methyl-2-(1-methylethenyl)-6-(1-methylethyl)-, (1R,2S,3S,6S)-
• (1R,2S,3S,6S)-3-Ethenyl-3-methyl-2-(1-methylethenyl)-6-(1-methylethyl)cyclohexanol
• DTXSID801318577

• Inchi： 1S/C15H26O/c1-7-15(6)9-8-12(10(2)3)14(16)13(15)11(4)5/h7,10,12-14,16H,1,4,8-9H2,2-3,5-6H3
• InChI Key： WOULTTPZJDSDEI-UHFFFAOYSA-N
• SMILES： CC(C1C(O)C(C(=C)C)C(C=C)(C)CC1)C

Computed Properties

• Exact Mass: 222.198
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Elemane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Elemane sesquiterpenoids